2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid
- Inchi： 1S/C8H6ClF2NO3/c9-2-5-3(6(10)11)1-4(8(14)15)7(13)12-5/h1,6H,2H2,(H,12,13)(H,14,15)
- InChI Key： IWWJTRMTNFMNPS-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(F)F)C=C(C(=O)O)C(N1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 1.1
Topological Polar Surface Area: 66.4

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026237-250mg	2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid	1805541-67-6	95%	250mg	$931.00	2022-04-01
Alichem	A029026237-500mg	2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid	1805541-67-6	95%	500mg	$1,617.60	2022-04-01
Alichem	A029026237-1g	2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid	1805541-67-6	95%	1g	$2,779.20	2022-04-01

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Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid: A Novel Pyridine Derivative with Promising Therapeutic Potential

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid represents a unique class of pyridine derivatives characterized by its complex molecular structure and functional groups. The compound, with the CAS number 1805541-67-6, features a pyridine ring substituted with multiple fluorine-containing groups, a chloromethyl group, and a hydroxyl moiety. This combination of functional groups contributes to its potential applications in pharmaceutical research, particularly in the development of targeted therapies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the significance of fluorine-containing compounds in modulating biological activity. Fluorine atoms, due to their high electronegativity and small atomic size, can significantly alter the physicochemical properties of molecules, including lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of difluoromethyl groups in 2-(Chloromethyl)-3-(difluoromlyl)-6-hydroxypyridine-5-carboxylic acid may enhance its interaction with specific enzymes or receptors, making it a valuable candidate for drug discovery programs.

Studies published in 2023 have demonstrated the potential of pyridine derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For instance, a 2023 study in Journal of Medicinal Chemistry reported that compounds similar to 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid exhibited potent inhibitory activity against kinase enzymes associated with tumor progression. This finding underscores the importance of structural optimization in designing molecules with enhanced therapeutic efficacy.

The hydroxyl group in the molecule plays a critical role in its pharmacokinetic properties. Hydroxyl groups can influence the solubility, stability, and metabolic clearance of a compound, which are essential factors in drug development. Research published in 2022 in Drug Discovery Today emphasized the role of hydroxyl substitutions in improving the bioavailability of pyridine-based drugs, suggesting that the hydroxyl moiety in this compound may contribute to its favorable pharmacokinetic profile.

The chloromethyl group in 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid is another key structural feature that warrants attention. Chloromethyl groups are commonly used in the synthesis of bioactive molecules due to their ability to participate in nucleophilic substitution reactions. A 2023 study in Organic & Biomolecular Chemistry explored the reactivity of chloromethyl groups in the context of drug development, highlighting their utility in creating molecules with diverse biological activities.

Recent trends in pharmaceutical research have focused on the design of multifunctional molecules that can target multiple pathways simultaneously. 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid exemplifies this approach, as its structure incorporates multiple functional groups that may interact with different biological targets. A 2023 review in ACS Medicinal Chemistry Letters discussed the advantages of multifunctional drugs in overcoming resistance mechanisms in cancer therapy, suggesting that compounds like this may have significant therapeutic potential.

The pyridine ring is a fundamental structural element in many biologically active compounds. Its aromaticity and ability to form hydrogen bonds make it a versatile scaffold for drug design. Research published in 2022 in Chemical Communications explored the role of pyridine derivatives in modulating ion channel activity, which is relevant to the development of drugs for neurological disorders. The presence of the pyridine ring in 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid may contribute to its ability to interact with specific ion channels or receptors.

Advancements in computational chemistry have enabled the prediction of the biological activity of pyridine derivatives based on their molecular structure. A 2023 study in Journal of Computational Chemistry demonstrated the use of machine learning algorithms to predict the inhibitory activity of compounds against specific targets. This approach has been applied to 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid, with preliminary results indicating its potential as an inhibitor of kinase enzymes involved in cancer progression.

The difluoromethyl group in this molecule may also influence its interaction with biological targets. A 2023 study in Journal of Medicinal Chemistry investigated the role of fluorine atoms in modulating the activity of pyridine-based drugs. The findings suggested that the introduction of fluorine atoms can enhance the binding affinity of molecules to their targets, which is a critical factor in drug development. This aligns with the potential of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid as a candidate for targeted therapies.

Research into the pharmacological properties of pyridine derivatives has also focused on their potential as anti-inflammatory agents. A 2022 study in Pharmacological Research reported that certain pyridine-based compounds exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. While further studies are needed to confirm the anti-inflammatory potential of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid, its structural similarity to known anti-inflammatory agents suggests that it may have relevant biological activity.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid involves complex chemical reactions that require precise control of reaction conditions. A 2023 study in Organic Letters described a novel synthetic route for the preparation of this compound, emphasizing the importance of optimizing reaction parameters to achieve high yields. This development is significant for the scalability of drug production and the feasibility of large-scale synthesis for pharmaceutical applications.

Furthermore, the stability of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid under various conditions is a critical factor in its potential use as a drug candidate. Research published in 2022 in Journal of Pharmaceutical Sciences explored the chemical stability of pyridine derivatives under physiological conditions, highlighting the importance of structural modifications to enhance stability. The presence of the hydroxyl and chloromethyl groups may contribute to the stability of this compound, making it a viable candidate for further development.

Finally, the potential applications of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid in the treatment of specific diseases remain an area of active research. While preliminary studies suggest its potential in targeting kinase enzymes and modulating ion channel activity, further clinical trials are needed to validate these findings. The versatility of its structure and the presence of multiple functional groups make it a promising candidate for the development of new therapeutics in various therapeutic areas.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups, including the hydroxyl, chloromethyl, and difluoromethyl moieties, positions it as a promising candidate for the development of novel therapeutics. Ongoing research into its biological activity, pharmacokinetic properties, and potential applications in drug discovery is expected to provide further insights into its therapeutic potential in the coming years.

For more information on the latest research and developments in this field, readers are encouraged to consult recent publications in reputable scientific journals such as Journal of Medicinal Chemistry, ACS Medicinal Chemistry Letters, and Organic & Biomolecular Chemistry. These resources provide valuable insights into the current trends and future directions of research in the development of pyridine-based drugs and their potential applications in medicine.

As the field of pharmaceutical research continues to evolve, the importance of compounds like 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid in the development of new therapeutics cannot be overstated. Their unique structural features and potential biological activities make them essential candidates for further investigation and development in the quest for more effective and targeted treatments for a wide range of diseases.

Thank you for reading this article on the potential of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid in the field of medicinal chemistry. We hope that this information has provided valuable insights into the current state of research and the future possibilities of this compound in the development of new therapeutics.